![molecular formula C7H13ClO3S B2679223 [1-(Methoxymethyl)cyclobutyl]methanesulfonyl chloride CAS No. 1850318-98-7](/img/structure/B2679223.png)
[1-(Methoxymethyl)cyclobutyl]methanesulfonyl chloride
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Overview
Description
“[1-(Methoxymethyl)cyclobutyl]methanesulfonyl chloride” is a chemical compound with the molecular formula C7H13ClO3S . It is also known as MHT-methanesulfonyl chloride. It is used in multiple scientific and industrial applications.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclobutyl ring with a methoxymethyl group attached to one carbon and a methanesulfonyl chloride group attached to another carbon .Physical And Chemical Properties Analysis
“this compound” is a liquid . The exact boiling point, density, and storage temperature are not specified in the available resources .Scientific Research Applications
Synthesis and Structural Analysis
- Three-dimensional Self-assemblies : Diethyltin(methoxy)methanesulfonate demonstrates its utility in constructing three-dimensional self-assemblies via reactions with t-butylphosphonic acid. This showcases the role of methanesulfonate derivatives in the formation of complex structures with potential applications in materials science (Shankar et al., 2011).
Green Chemistry Applications
- 'Green' Methodology for Benzoylation : The use of benzoyl cyanide in an ionic liquid demonstrates a 'green' and efficient approach for the benzoylation of nucleosides, highlighting the environmental benefits of methanesulfonate-based methodologies in organic synthesis (Prasad et al., 2005).
Electrochemical Applications
- Electrochemical Properties Study : Methanesulfonyl chloride forms a room temperature ionic liquid with aluminum chloride, used to study the electrochemical properties of vanadium pentoxide films. This illustrates the compound's role in advancing energy storage technologies (Su et al., 2001).
Synthetic Chemistry
- Conversion of Carboxylic Acids : Demonstrates the conversion of hindered carboxylic acids to N-methoxy-N-methyl (Weinreb) amides using methanesulfonyl chloride. This process is essential in synthetic organic chemistry for the preparation of various amide compounds (Woo et al., 2004).
Catalysis and Reaction Mechanisms
- Efficient Cyclization Reactions : The catalysis of cyclization reactions of N-methanesulfonyl derivatives into indoles using copper(II) salts showcases the compound's utility in facilitating complex chemical transformations (Hiroya et al., 2002).
Antimicrobial Activity
- Antimicrobial Activities : Studies on methanesulfonic acid 1-methylhydrazide and its derivatives reveal antimicrobial activities against various bacteria, indicating potential applications in developing new antimicrobial agents (Özbek et al., 2009).
Nucleophilic Substitution Studies
- Substitution at Sulfur in Sulfinyl Derivatives : Theoretical studies on nucleophilic substitution reactions at sulfur provide insights into the reaction mechanisms and potential applications of methanesulfonyl derivatives in synthetic organic chemistry (Norton et al., 2005).
Safety and Hazards
“[1-(Methoxymethyl)cyclobutyl]methanesulfonyl chloride” is classified as dangerous . It has the hazard statement H314, which means it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
[1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClO3S/c1-11-5-7(3-2-4-7)6-12(8,9)10/h2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAYQWPLLWBMLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCC1)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1850318-98-7 |
Source
|
Record name | [1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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